![molecular formula C15H17NO2 B2912917 Tert-butyl 1-aminonaphthalene-2-carboxylate CAS No. 2248361-75-1](/img/structure/B2912917.png)
Tert-butyl 1-aminonaphthalene-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Tert-butyl 1-aminonaphthalene-2-carboxylate is a chemical compound with the molecular formula C15H17NO2 . It belongs to the class of organic compounds known as piperazines . The compound features a tert-butyl group attached to a 1-aminonaphthalene-2-carboxylate moiety. The tert-butyl group (also called t-butyl group ) consists of three methyl groups attached to a central carbon atom, resulting in a branched structure .
Synthesis Analysis
The synthesis of This compound involves the reaction of a suitable precursor with tert-butylamine. Specific synthetic routes and conditions may vary, but the tert-butyl group is typically introduced to the carboxylate moiety via nucleophilic substitution or amidation reactions. Further characterization techniques, such as FT-IR, NMR, and LCMS spectroscopy, confirm the compound’s structure .
Molecular Structure Analysis
- Single crystal X-ray diffraction analysis provides precise information about bond angles, distances, and overall conformation .
Chemical Reactions Analysis
Physical And Chemical Properties Analysis
Safety and Hazards
Future Directions
Research on the biological activities, potential applications, and further derivatization of Tert-butyl 1-aminonaphthalene-2-carboxylate remains an interesting avenue. Exploring its interactions with specific biological targets and optimizing its properties could lead to novel therapeutic agents or functional materials .
properties
IUPAC Name |
tert-butyl 1-aminonaphthalene-2-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO2/c1-15(2,3)18-14(17)12-9-8-10-6-4-5-7-11(10)13(12)16/h4-9H,16H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNWZFOIPNNFCST-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=C(C2=CC=CC=C2C=C1)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.